Cas no 167626-99-5 (Benzoic acid,3-methyl-4-[(1-oxopropyl)amino]-)

• Product Name: Benzoic acid,3-methyl-4-[(1-oxopropyl)amino]-
• CAS No: 167626-99-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 110977
• PubChem ID: 16775228
• Update Time: 2025-04-18

Benzoic acid,3-methyl-4-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-4-[(1-oxopropyl)amino]-
• Benzoic acid, 3-methyl-4-[(1-oxopropyl)amino]- (9CI)
• SCHEMBL22411255
• 3-METHYL-4-(PROPIONYLAMINO)BENZOIC ACID
• AKOS000104747
• 167626-99-5
• 3-methyl-4-(propanoylamino)benzoic acid

• Inchi： 1S/C11H13NO3/c1-3-10(13)12-9-5-4-8(11(14)15)6-7(9)2/h4-6H,3H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： YDLCEWPUYZXKCG-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4